![molecular formula C20H18Cl2N2O5S2 B297009 2,3-dichloro-4-methoxy-N-[4-(3-toluidinosulfonyl)phenyl]benzenesulfonamide](/img/structure/B297009.png)
2,3-dichloro-4-methoxy-N-[4-(3-toluidinosulfonyl)phenyl]benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,3-dichloro-4-methoxy-N-[4-(3-toluidinosulfonyl)phenyl]benzenesulfonamide, also known as DTTB, is a sulfonamide-based compound that has been widely used in scientific research due to its unique properties. DTTB is a potent inhibitor of carbonic anhydrase IX (CA IX), an enzyme that is overexpressed in various types of cancer.
Mechanism of Action
2,3-dichloro-4-methoxy-N-[4-(3-toluidinosulfonyl)phenyl]benzenesulfonamide inhibits the activity of CA IX by binding to its active site and preventing the conversion of carbon dioxide to bicarbonate. This leads to a decrease in pH and an increase in acidity in the tumor microenvironment, which in turn inhibits tumor growth and metastasis.
Biochemical and physiological effects:
This compound has been shown to have several biochemical and physiological effects, including a decrease in tumor growth and metastasis, an increase in apoptosis, and a decrease in angiogenesis. This compound has also been shown to sensitize cancer cells to radiation therapy, making it a potential adjuvant therapy for cancer.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2,3-dichloro-4-methoxy-N-[4-(3-toluidinosulfonyl)phenyl]benzenesulfonamide is its specificity for CA IX, which makes it a valuable tool for studying the role of CA IX in cancer. However, this compound also has some limitations, including its low solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several future directions for the use of 2,3-dichloro-4-methoxy-N-[4-(3-toluidinosulfonyl)phenyl]benzenesulfonamide in scientific research. One potential direction is the development of more potent and selective inhibitors of CA IX that can be used as potential therapeutics for cancer. Another direction is the use of this compound as a tool to study the role of CA IX in other diseases, such as ischemic stroke and Alzheimer's disease. Additionally, the combination of this compound with other therapies, such as immunotherapy and chemotherapy, could lead to more effective treatments for cancer.
Synthesis Methods
2,3-dichloro-4-methoxy-N-[4-(3-toluidinosulfonyl)phenyl]benzenesulfonamide can be synthesized using a multi-step process that involves the reaction of 2,3-dichloro-4-methoxybenzenesulfonyl chloride with 4-(3-toluidino)aniline in the presence of a base such as triethylamine. The resulting intermediate is then reacted with sodium sulfite to form the final product, this compound.
Scientific Research Applications
2,3-dichloro-4-methoxy-N-[4-(3-toluidinosulfonyl)phenyl]benzenesulfonamide has been extensively used in scientific research as a tool to study the role of CA IX in cancer. CA IX is a transmembrane protein that is overexpressed in hypoxic regions of solid tumors and plays a crucial role in tumor growth and metastasis. This compound has been shown to inhibit the activity of CA IX, leading to a decrease in tumor growth and metastasis in various animal models of cancer.
Properties
Molecular Formula |
C20H18Cl2N2O5S2 |
---|---|
Molecular Weight |
501.4 g/mol |
IUPAC Name |
2,3-dichloro-4-methoxy-N-[4-[(3-methylphenyl)sulfamoyl]phenyl]benzenesulfonamide |
InChI |
InChI=1S/C20H18Cl2N2O5S2/c1-13-4-3-5-15(12-13)24-30(25,26)16-8-6-14(7-9-16)23-31(27,28)18-11-10-17(29-2)19(21)20(18)22/h3-12,23-24H,1-2H3 |
InChI Key |
LYFLXMJFSQRXID-UHFFFAOYSA-N |
SMILES |
CC1=CC(=CC=C1)NS(=O)(=O)C2=CC=C(C=C2)NS(=O)(=O)C3=C(C(=C(C=C3)OC)Cl)Cl |
Canonical SMILES |
CC1=CC(=CC=C1)NS(=O)(=O)C2=CC=C(C=C2)NS(=O)(=O)C3=C(C(=C(C=C3)OC)Cl)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.